Cas no 1221792-98-8 (Methyl 2-(benzyloxy)-5-methoxy-3-nitrobenzenecarboxylate)

• Product Name: Methyl 2-(benzyloxy)-5-methoxy-3-nitrobenzenecarboxylate
• CAS No: 1221792-98-8
• Molecular Formula: C₁₆H₁₅NO₆
• Molecular Weight: 317.2934
• MDL: MFCD16140356
• CID: 1027176
• PubChem ID: 49757532

Methyl 2-(benzyloxy)-5-methoxy-3-nitrobenzenecarboxylate Properties

Names and Identifiers

• Methyl 2-(benzyloxy)-5-methoxy-3-nitrobenzenecarboxylate
• methyl 5-methoxy-3-nitro-2-phenylmethoxybenzoate
• ANW-55376
• CE-0042
• CTK8B6970
• Methyl 2-(benzyloxy)-5-methoxy-3-nitrobenzoate
• MolPort-009-195-786
• RP16433
• Methyl2-(benzyloxy)-5-methoxy-3-nitrobenzenecarboxylate
• DTXSID00677776
• WYB79298
• CS-0334877
• 1221792-98-8
• MFCD16140356
• AKOS005072311

• MDL： MFCD16140356
• InChIKey： DZZQDBQMZRBQIK-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H15NO6/c1-21-12-8-13(16(18)22-2)15(14(9-12)17(19)20)23-10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3
• SMILES： COC1=CC(=C(C(=C1)[N+](=O)[O-])OCC2=CC=CC=C2)C(=O)OC

Computed Properties

• Exact Mass: 317.08993720g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 317.08993720g/mol
• Heavy Atom Count: 23
• Complexity: 404
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Boiling Point: 487.4±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 208.1±29.3 °C
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives